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Compound of Interest

Compound Name: Calcium nitrate tetrahydrate

Cat. No.: B083963 Get Quote

For researchers, scientists, and professionals in drug development, the purity of chemical

reagents is paramount. This guide provides an in-depth analysis of the purity standards for

American Chemical Society (ACS) grade calcium nitrate tetrahydrate, a compound widely

used in various scientific applications. Adherence to these specifications ensures the reliability

and reproducibility of experimental results.

Purity Specifications
ACS grade calcium nitrate tetrahydrate must meet stringent purity requirements. The

acceptable limits for the assay of calcium nitrate tetrahydrate and its potential impurities are

summarized in the table below. These specifications are compiled from various chemical

suppliers and are in accordance with the standards set by the American Chemical Society.[1][2]

[3]
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Parameter Specification

Assay [Ca(NO₃)₂·4H₂O] 99.0 - 103.0%[1][2][3]

pH of a 5% Solution at 25°C 5.0 - 7.0[1][2][3][4]

Insoluble Matter ≤ 0.005%[1][2][3][4]

Chloride (Cl) ≤ 0.005%[1][2][3]

Nitrite (NO₂) ≤ 0.001%[1][3]

Sulfate (SO₄) ≤ 0.002%[1][2][3]

Barium (Ba) ≤ 0.005%[1][2][3]

Heavy Metals (as Pb) ≤ 5 ppm[1][3]

Iron (Fe) ≤ 5 ppm[1][3]

Magnesium (Mg) ≤ 0.05%[1][2][3]

Potassium (K) ≤ 0.005%[1][2][3]

Sodium (Na) ≤ 0.01%[1][2][3]

Strontium (Sr) ≤ 0.05%[1][2][3]

Experimental Protocols
The following are detailed methodologies for key experiments used to determine the purity of

ACS grade calcium nitrate tetrahydrate.

Assay (by Complexometric Titration of Calcium)
This method determines the percentage of calcium nitrate tetrahydrate in the sample.

Sample Preparation: Accurately weigh approximately 0.90 g of the sample, transfer it to a

250 mL beaker, and dissolve it in 150 mL of water.[5]

Titration Setup: While stirring, add about 30 mL of 0.1 M EDTA volumetric solution from a 50

mL burette.
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pH Adjustment: Adjust the solution to a pH above 12 using a 10% sodium hydroxide reagent

solution.[5]

Indicator Addition: Add approximately 300 mg of hydroxynaphthol blue indicator mixture.[5]

Titration: Continue the titration immediately with the 0.1 M EDTA solution until a blue color is

observed.[5]

Calculation: One milliliter of 0.1 M EDTA is equivalent to 0.02362 g of Ca(NO₃)₂·4H₂O.[5]

pH of a 5% Solution
This test measures the acidity or alkalinity of a solution of the substance.

Solution Preparation: Prepare a 5% solution of the calcium nitrate tetrahydrate in water.

Measurement: Measure the pH of the solution at 25°C using a calibrated pH meter. The pH

should be within the range of 5.0 to 7.0.[1][2][3][4]

Determination of Insoluble Matter
This procedure quantifies any substances that do not dissolve in water.

Dissolution: Dissolve a pre-weighed amount of the sample in a specified volume of water.

Filtration: Filter the solution through a tared filtering crucible.

Drying and Weighing: Wash the residue, dry it at 105°C, and weigh it to determine the

percentage of insoluble matter.

Chloride, Nitrite, and Sulfate Determination
These tests are typically performed using established analytical methods such as ion

chromatography or specific colorimetric or turbidimetric tests as outlined in the ACS Reagent

Chemicals monograph.

Determination of Metallic Impurities (Barium, Heavy
Metals, Iron, Magnesium, Potassium, Sodium,
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Strontium)
The concentration of various metallic impurities is generally determined by Inductively Coupled

Plasma-Optical Emission Spectrometry (ICP-OES).

Sample Stock Solution Preparation: Dissolve 4.0 g of the sample in 80 mL of water. Transfer

this solution to a 100 mL volumetric flask and dilute to the mark with water. This results in a

solution where 1 mL contains 0.04 g of the sample.[5]

Analysis: Analyze the prepared sample solution using ICP-OES against calibrated standards

for each metal of interest.

Purity Assessment Workflow
The following diagram illustrates the logical workflow for the comprehensive purity assessment

of ACS grade calcium nitrate tetrahydrate.
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ACS Grade Calcium Nitrate Tetrahydrate Purity Assessment Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.laballey.com/products/calcium-nitratetetrahydrate-crystal-acs
https://cdn.usbio.net/biochemicals/C0900/Calcium%20Nitrate%20Tetrahydrate%2C%20ACS/data-sheet
https://www.spectrumchemical.com/calcium-nitrate-tetrahydrate-crystal-reagent-acs-c1135
https://www.sigmaaldrich.com/HK/zh/product/sigald/237124
https://pubs.acs.org/doi/10.1021/acsreagents.4082
https://www.benchchem.com/product/b083963#purity-levels-of-acs-grade-calcium-nitrate-tetrahydrate
https://www.benchchem.com/product/b083963#purity-levels-of-acs-grade-calcium-nitrate-tetrahydrate
https://www.benchchem.com/product/b083963#purity-levels-of-acs-grade-calcium-nitrate-tetrahydrate
https://www.benchchem.com/product/b083963#purity-levels-of-acs-grade-calcium-nitrate-tetrahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

